Cas no 62720-03-0 (Oxirane, 2-decyl-3-(5-methylheptyl)-, cis-)

• Product Name: Oxirane, 2-decyl-3-(5-methylheptyl)-, cis-
• CAS No: 62720-03-0
• MF: C₂₀H₄₀O
• MW: 296.531006813049
• CID: 434182
• PubChem ID: 71383500
• Update Time: 2025-04-19

Oxirane, 2-decyl-3-(5-methylheptyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-decyl-3-(5-methylheptyl)-, cis-
• (2S,3R)-2-decyl-3-(5-methylheptyl)oxirane
• 62720-03-0
• DTXSID00805810

• Inchi： 1S/C20H40O/c1-4-6-7-8-9-10-11-12-16-19-20(21-19)17-14-13-15-18(3)5-2/h18-20H,4-17H2,1-3H3/t18?,19-,20+/m0/s1
• InChI Key： LKYWIGBSDIKOFS-NRRUETGQSA-N
• SMILES： O1[C@@H](CCCCCCCCCC)[C@H]1CCCCC(C)CC

Computed Properties

• Exact Mass: 296.3081
• Monoisotopic Mass: 296.307915895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53